Cas no 912643-68-6 (1-Boc-4-But-1-ynyl-piperidine)

1-Boc-4-But-1-ynyl-piperidine structure
1-Boc-4-But-1-ynyl-piperidine structure
Product Name:1-Boc-4-But-1-ynyl-piperidine
CAS No:912643-68-6
MF:C14H23NO2
MW:237.33792424202
CID:1082303
PubChem ID:11955053
Update Time:2025-04-20

1-Boc-4-But-1-ynyl-piperidine Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-4-But-1-ynyl-piperidine
    • tert-butyl 4-but-1-ynylpiperidine-1-carboxylate
    • 912643-68-6
    • TERT-BUTYL 4-(BUT-1-YN-1-YL)PIPERIDINE-1-CARBOXYLATE
    • Inchi: 1S/C14H23NO2/c1-5-6-7-12-8-10-15(11-9-12)13(16)17-14(2,3)4/h12H,5,8-11H2,1-4H3
    • InChI Key: VTTIVWFVTNHQNA-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC(C#CCC)CC1)=O

Computed Properties

  • Exact Mass: 237.172878976g/mol
  • Monoisotopic Mass: 237.172878976g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 321
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 29.5Ų
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